N-(2,6-dimethylphenyl)-N'-(3-fluorophenyl)thiourea

• IUPAC Name: 1-(2,6-dimethylphenyl)-3-(3-fluorophenyl)thiourea
• InChI: InChI=1S/C15H15FN2S/c1-10-5-3-6-11(2)14(10)18-15(19)17-13-8-4-7-12(16)9-13/h3-9H,1-2H3,(H2,17,18,19)
• InChI Key: JPYGVJJCUIBVDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=S)NC2=CC(=CC=C2)F
• Molecular Formula: C15H15FN2S
• Molecular Weight: 274.4 g/mol

Description

N-(2,6-dimethylphenyl)-N'-(3-fluorophenyl)thiourea, commonly known as DFT, is a chemical compound with a molecular formula of C14H13FN2S. It is a white to off-white crystalline powder that is used in various scientific research applications. DFT is a thiourea derivative that has been synthesized and studied for its potential biological and medicinal properties.

Mechanism of Action

The exact mechanism of action of DFT is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. This inhibition leads to a reduction in inflammation and tumor growth.
Biochemical and Physiological Effects:
DFT has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are lipid compounds that play a role in inflammation and pain. By inhibiting COX-2, DFT can reduce inflammation and pain.
DFT has also been shown to inhibit the activity of the protein kinase B (AKT) pathway. The AKT pathway is involved in various cellular processes, including cell survival, proliferation, and metabolism. Inhibition of this pathway can lead to a reduction in tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFT in lab experiments is its relatively simple synthesis method. DFT is also relatively stable and can be stored for long periods of time without significant degradation. However, one limitation of using DFT is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of DFT. One area of interest is its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. DFT has been shown to have neuroprotective properties and may be able to slow or prevent the progression of these diseases.
Another area of interest is the development of DFT analogs that have improved solubility and bioavailability. These analogs may be more effective in certain experiments and may have potential therapeutic applications.
In conclusion, DFT is a chemical compound that has been extensively studied for its potential biological and medicinal properties. It has been shown to have anti-tumor, anti-inflammatory, and anti-diabetic properties. DFT has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. While there are limitations to its use in lab experiments, DFT has several advantages and continues to be an area of interest for future research.

Scientific Research Applications

DFT has been extensively studied for its potential biological and medicinal properties. It has been shown to have anti-tumor, anti-inflammatory, and anti-diabetic properties. DFT has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.